Cas no 2051-50-5 (2-Octanol, 2-acetate)
2-Octanol, 2-acetate structure
Product Name:2-Octanol, 2-acetate
CAS No:2051-50-5
MF:C10H20O2
MW:172.264603614807
MDL:MFCD00083582
CID:258866
PubChem ID:97987
Update Time:2025-04-19
2-Octanol, 2-acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanol, 2-acetate
- 1-Methylheptyl acetate
- 2-Acetoxyoctane
- 2-Octyl acetate
- Acetic acid, oct-2-yl ester
- Capryl acetate
- NSC 65620
- Sec-octyl acetate
- 7WE7PHE2FP
- (+/-)-2-ACETOXYOCTANE
- 54515-77-4
- EINECS 218-123-5
- NSC65620
- AS-78237
- 2051-50-5
- AI3-01981
- octan-2-yl acetate
- EINECS 259-195-8
- Acetic acid, sec-octyl ester
- UNII-7WE7PHE2FP
- DTXSID10862818
- NS00046502
- D92937
- SCHEMBL30342
- 5ZRY6M2NLV
- 2-Octanol, acetate
- NSC-65620
- UNII-5ZRY6M2NLV
- DTXCID40811536
-
- MDL： MFCD00083582
- Inchi： 1S/C10H20O2/c1-4-5-6-7-8-9(2)12-10(3)11/h9H,4-8H2,1-3H3
- InChI Key： SJFUDWKNZGXSLV-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C(C)CCCCCC
Computed Properties
- Exact Mass: 172.1464
- Monoisotopic Mass: 172.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.8771 (estimate)
- Melting Point: -65.75°C (estimate)
- Boiling Point: 202.6°C (estimate)
- Flash Point: 71.4ºC
- Refractive Index: 1.4063 (estimate)
- PSA: 26.3
- LogP: 2.90840
2-Octanol, 2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1015469-1g |
2-Octanol, 2-acetate |
2051-50-5 | 95%+ | 1g |
$260 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1015469-1g |
2-Octanol, 2-acetate |
2051-50-5 | 95%+ | 1g |
$260 | 2025-02-19 | |
| Aaron | AR002AK1-1g |
2-Octanol, 2-acetate |
2051-50-5 | 95% | 1g |
$260.00 | 2025-02-11 | |
| 1PlusChem | 1P002ABP-1g |
2-Octanol, 2-acetate |
2051-50-5 | 95%+ | 1g |
$276.00 | 2023-12-19 | |
| A2B Chem LLC | AB05893-1g |
2-Octanol, 2-acetate |
2051-50-5 | 95%+ | 1g |
$299.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1015469-1g |
2-Octanol, 2-acetate |
2051-50-5 | 95%+ | 1g |
$260 | 2025-02-25 |
2-Octanol, 2-acetate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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